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Compound of Interest

Compound Name: Sucrose-13C

Cat. No.: B12363151 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety data for sucrose.

While specific safety data for Sucrose-13C is not readily available, the toxicological properties

of isotopically labeled compounds are generally considered to be comparable to their unlabeled

counterparts. Therefore, the safety precautions for sucrose should be followed when handling

Sucrose-13C.

Section 1: Chemical Identification and Physical
Properties
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Identifier Value

Chemical Name Sucrose

Synonyms
Sugar, Table Sugar, Cane Sugar, α-D-

Glucopyranosyl β-D-fructofuranoside

CAS Number 57-50-1

Molecular Formula C₁₂H₂₂O₁₁

Molecular Weight 342.30 g/mol

Appearance White crystalline solid

Odor Odorless

Melting Point 185 - 187°C

Solubility 342 g/L in water at 20°C

pH 5.5 - 7.5 (at 342 g/L at 25°C)

Section 2: Hazard Identification and Classification
Sucrose is generally considered a non-hazardous substance under normal conditions of use.[1]

However, as a combustible solid, it can form explosive dust-air mixtures.[2]

GHS Classification:
Hazard Class: Combustible Dust[3]

Signal Word: Warning

Hazard Statement: May form combustible dust concentrations in air.

Potential Health Effects:
Inhalation: High concentrations of dust may cause respiratory tract irritation.

Eye Contact: Dust may cause mechanical irritation.
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Skin Contact: No adverse effects are expected.

Ingestion: Extremely large doses may cause gastrointestinal upset.

Section 3: Toxicological Data
The primary toxicological concern for sucrose is its potential to act as a physical irritant in dust

form. It has a very low acute toxicity.

Test Species Route Value

LD50 Rat Oral 29,700 mg/kg

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.

Mutagenicity: Investigated as a mutagen. No conclusive evidence of mutagenic effects.

Reproductive Toxicity: Investigated as a reproductive effector. No conclusive evidence of

reproductive toxicity.

Section 4: Exposure Controls and Personal
Protection
Occupational Exposure Limits:

Organization Limit Value

ACGIH TWA 10 mg/m³

NIOSH TWA (total dust) 10 mg/m³

NIOSH TWA (respirable dust) 5 mg/m³

OSHA PEL (total dust) 15 mg/m³

Engineering Controls:
Use a system of local and/or general exhaust ventilation to keep employee exposures below

the airborne exposure limits.
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Ensure that dust-handling systems are designed to prevent the escape of dust into the work

area.

Personal Protective Equipment (PPE):
Eye/Face Protection: Use safety glasses or goggles approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

Skin Protection: Handle with gloves. Nitrile rubber gloves are suitable.

Respiratory Protection: If exposure limits are exceeded, a NIOSH-approved particulate

respirator (N95 or better) may be worn.

Section 5: Handling and Storage
Handling: Avoid creating dust. Minimize dust generation and accumulation. Keep away from

sources of ignition.

Storage: Keep container tightly closed in a cool, dry, and well-ventilated area.

Section 6: Experimental Protocols
Acute Oral Toxicity (LD50) Study Protocol (OECD
Guideline 420):
The oral LD50 value cited in the safety data sheets is typically determined using a standardized

protocol, such as the OECD Guideline for the Testing of Chemicals, No. 420: Acute Oral

Toxicity - Fixed Dose Procedure.

Test Animals: Healthy, young adult rats of a single strain are used.

Housing and Feeding: Animals are housed in individual cages under standard laboratory

conditions (temperature, humidity, light cycle) and provided with standard laboratory diet and

drinking water ad libitum.

Dosing: A single dose of the test substance (sucrose) is administered by gavage to a group

of fasted animals. The dose is selected from a series of fixed dose levels (e.g., 5, 50, 300,

2000 mg/kg).
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Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Data Analysis: The LD50 is determined based on the dose at which mortality is observed.

Section 7: Visualizations
GHS Hazard Communication Workflow for Sucrose
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GHS Hazard Communication Workflow for Sucrose

Hazard Classification

Hazard Communication

Identify Substance:
Sucrose

Review Physical and
Chemical Properties

Evaluate Toxicological Data
(LD50, etc.)

Assess Physical Hazards
(e.g., combustibility)

Determine GHS Classification:
Combustible Dust

Assign Signal Word:
Warning

Classification Output

Develop Hazard Statements:
'May form combustible dust

concentrations in air.'

Generate Safety Data Sheet (SDS)

Create Precautionary Statements:
(Handling, Storage, PPE)

Label Product Containers
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Emergency First Aid Procedures for Sucrose Exposure

Inhalation Eye Contact Skin Contact Ingestion

Exposure Occurs

Remove to fresh air.

Inhalation

Flush eyes with plenty of water
for at least 15 minutes.

Eye Contact

Wash skin with soap and water.

Skin Contact

Rinse mouth with water.

Ingestion

If breathing is difficult,
seek medical attention.

If irritation persists,
seek medical attention.

If large amounts are swallowed,
give water to drink and

get medical advice.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12363151#sucrose-13c-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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